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Compound of Interest

Compound Name: Propyl! pyruvate

cat. No.: B1595436

An In-depth Technical Guide to the Chemical Properties of Propyl Pyruvate

Introduction

Propyl pyruvate (propyl 2-oxopropanoate) is an organic compound classified as an a-keto
ester.[1] It is structurally derived from pyruvic acid, a key intermediate in cellular metabolism,
through the esterification of the carboxylic acid group with propanol.[1] Propyl pyruvate is
recognized for its characteristic sweet, caramellic, and floral aroma, leading to its use as a
flavoring agent in the food industry.[2][3][4][5] Beyond its sensory properties, the chemical
functionalities of propyl pyruvate—specifically the ketone and ester groups—govern its
reactivity and physical characteristics, making it a subject of interest for researchers in organic
synthesis and drug development. This guide provides a comprehensive overview of the
chemical and physical properties of propyl pyruvate, detailed experimental protocols, and
relevant biochemical context for scientific and professional audiences.

Chemical and Physical Properties

The physicochemical properties of propyl pyruvate have been determined through various
experimental and computational methods. These properties are crucial for its application,
handling, and analysis.

General and Physical Properties

Propyl pyruvate is a colorless to pale yellow liquid at standard temperature and pressure.[1][2]
[3][4] Its key physical properties are summarized in the table below.
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Property Value Reference
Colorless to pale yellow clear

Appearance . [11[2][3][4]
liquid

Boiling Point 168-170 °C at 760 mmHg [11[31[41[5]

Density 1.012-1.020 g/cm? at 20 °C [1112]131[4]

Refractive Index

1.406-1.414 at 20 °C

[1112](31[4]

Flash Point

61.11 °C (142.00 °F) TCC

[3]14]1(6]

Vapor Pressure

1.54 mmHg at 25 °C

(estimated)

[3]41(6]

Molecular and Structural Properties

The molecular structure of propyl pyruvate consists of a pyruvate core with a propyl ester

group.[1] This structure dictates its molecular weight, polarity, and reactivity.

Property Value Reference
Molecular Formula CeH1003 [1]
Molecular Weight 130.14 g/mol [1]
Exact Mass 130.062994177 Da [1112]
IUPAC Name propyl 2-oxopropanoate [1][2]
CAS Number 20279-43-0 [1][2]
Topological Polar Surface Area  43.4 A2 [1][2]
Rotatable Bond Count 4 [2]
Hydrogen Bond Acceptor

T [21
Hydrogen Bond Donor Count 0 [2]
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Solubility and Partitioning

The solubility of propyl pyruvate is a critical factor in its application, particularly in biological
and formulation contexts.

Property Value Reference
Solubility in Water Practically insoluble [1112][3]
Solubility in Ethanol Soluble [1112][3]
logP (Octanol/Water Partition _

o 0.58 - 0.860 (estimated) [1103114]
Coefficient)
XLogP3-AA 0.9 [1][2]

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and quality control of propyl

pyruvate.

e Mass Spectrometry (MS): GC-MS analysis of propyl pyruvate shows characteristic
fragmentation patterns, with a prominent peak at m/z 43.[2]

« Infrared (IR) Spectroscopy: The IR spectrum exhibits characteristic absorption bands for the
carbonyl (C=0) stretching frequencies of the ketone and ester functional groups.[1]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to confirm the molecular structure of propyl pyruvate by identifying the chemical shifts and
coupling constants of the propyl and pyruvate moieties.[2]

Experimental Protocols

This section details methodologies for the synthesis of pyruvate esters and the determination of
key physical and chemical properties.

Synthesis of Pyruvate Esters via Oxidation of Lactate
Esters
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A common method for synthesizing pyruvate esters is the oxidation of their corresponding
lactate esters.[7] The following protocol is a representative procedure adapted for the synthesis
of propyl pyruvate from propyl lactate.

Workflow for Synthesis of Propyl Pyruvate

Caption: A generalized workflow for the synthesis and purification of propyl pyruvate.
Materials:

o Propyl lactate

o Potassium permanganate (KMnOa)

e Sodium dihydrogen phosphate dihydrate (NaH2POa4:2H20)

e Magnesium sulfate (MgSOa), saturated agueous solution

o Petroleum ether (or other suitable organic solvent)

» Deionized water

Procedure:

e Reaction Setup: In a round-bottomed flask equipped with a mechanical stirrer and a
thermometer, combine a saturated aqueous solution of magnesium sulfate, petroleum ether,
propyl lactate, and sodium dihydrogen phosphate dihydrate.[3]

o Oxidation: Cool the mixture to approximately 15 °C using an ice-water bath. While stirring
vigorously, add powdered potassium permanganate in portions over 25-30 minutes,
maintaining the temperature at 15 °C.[8]

o Reaction Monitoring: Continue stirring for an additional 2-3 hours after the addition of
permanganate is complete. The reaction progress can be monitored by TLC or GC analysis.

o Workup: Filter the reaction mixture to remove the manganese dioxide precipitate. Transfer
the filtrate to a separatory funnel and separate the organic and aqueous layers.
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Extraction: Extract the aqueous layer with additional portions of petroleum ether. Combine all
organic extracts.[8]

Drying and Evaporation: Dry the combined organic phase over anhydrous magnesium
sulfate, filter, and evaporate the solvent using a rotary evaporator.[8]

Purification: Purify the crude propyl pyruvate by distillation under reduced pressure.[8]

Characterization: Confirm the identity and purity of the final product using spectroscopic
methods such as NMR, IR, and GC-MS.

Determination of Physical Properties

Boiling Point: The boiling point is determined by distillation at atmospheric pressure (760
mmHgQ) using standard laboratory distillation apparatus. The temperature at which the liquid
actively boils and the vapor temperature remains constant is recorded as the boiling point.

Density/Specific Gravity: Density is measured at a specified temperature (e.g., 20 °C) using
a pycnometer or a digital density meter. Specific gravity is the ratio of the density of the
substance to the density of a reference substance (typically water) at the same temperature.

[3]14]

Refractive Index: The refractive index is measured at a specified temperature (e.g., 20 °C)
using a refractometer, typically at the sodium D-line (589 nm).[3][4]

Quantitative Analysis via Enzymatic Assay

The concentration of pyruvate can be determined specifically using an enzymatic assay

involving D-lactate dehydrogenase (D-LDH).[9]

Principle: D-LDH catalyzes the reduction of pyruvate to D-lactate, with the concomitant

oxidation of NADH to NAD+*. The decrease in absorbance at 340 nm, corresponding to the

consumption of NADH, is directly proportional to the amount of pyruvate in the sample.[9]

(D-LDH) Pyruvic acid + NADH + H* — D-lactic acid + NAD*[9]

Procedure Outline:
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o Sample Preparation: Prepare aqueous samples, diluting as necessary to bring the pyruvate
concentration within the linear range of the assay (typically 0.3 to 40 ug per assay).[9] For
propyl pyruvate, a saponification step to hydrolyze the ester to pyruvate would be required
prior to the assay.

o Reagent Preparation: Prepare a buffer solution (e.g., phosphate buffer), NADH solution, and
D-LDH enzyme solution.

o Assay: In a cuvette or microplate well, combine the buffer, sample solution, and NADH
solution. Measure the initial absorbance (A1) at 340 nm.

e Reaction Initiation: Add the D-LDH solution to start the reaction.

o Final Reading: After the reaction is complete (approximately 3-5 minutes), measure the final
absorbance (Az2) at 340 nm.[9]

o Calculation: The concentration of pyruvate is calculated based on the change in absorbance
(AA = A1 - A2) and the molar extinction coefficient of NADH at 340 nm.

Metabolic Context of the Pyruvate Moiety

While propyl pyruvate itself is not a central metabolite, its core chemical structure, pyruvate, is
a critical hub in cellular metabolism. Understanding the metabolic fate of pyruvate provides
essential context for researchers in drug development and toxicology, as esterase activity in
vivo can release pyruvate from the parent compound.

Pyruvate is the end product of glycolysis and occupies a central position linking glycolysis, the
citric acid cycle (Krebs cycle), gluconeogenesis, fatty acid synthesis, and fermentation
pathways.

Central Role of Pyruvate in Metabolism

Caption: The central metabolic role of pyruvate as a link between major catabolic and anabolic
pathways.

Conclusion
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Propyl pyruvate is a well-characterized a-keto ester with defined physical, chemical, and
spectroscopic properties. Its synthesis is achievable through standard organic chemistry
protocols, and its quantification can be performed using established enzymatic methods. While
its primary application is as a flavoring agent, the central role of its pyruvate core in metabolism
warrants consideration in any biochemical or pharmaceutical application. This guide provides
foundational technical information for researchers and professionals working with or developing
applications for propyl pyruvate and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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